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Compound of Interest

Compound Name: Zinc sulfate monohydrate

Cat. No.: B147874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of zinc sulfate
monohydrate (CAS 7446-19-7), with a focus on its physicochemical characteristics, analytical

procedures, and its role in biological signaling pathways. This document is intended to be a

valuable resource for professionals in research, scientific, and drug development fields.

Physicochemical Properties
Zinc sulfate monohydrate is a white, crystalline, odorless, and efflorescent solid. It is readily

soluble in water and practically insoluble in ethanol.[1] Key quantitative properties are

summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 7446-19-7 [2]

Molecular Formula ZnSO₄·H₂O [2]

Molecular Weight 179.47 g/mol [2]

Appearance

White to off-white crystalline

powder or colorless,

transparent crystals

[3]

Density 3.28 g/cm³ [4]

Melting Point Decomposes at 238°C [5]

Solubility in Water Very soluble [1]

Solubility in Ethanol Practically insoluble [1]

Table 2: Pharmacopoeial Specifications
Parameter Specification Reference(s)

Assay (as ZnSO₄·H₂O) 99.0% to 101.0% (BP/Ph. Eur.) [3]

99.0% to 100.5% (USP) [6]

pH (5% w/v solution) 4.0 to 5.6 [3]

Chlorides Maximum 300 ppm [3]

Iron Maximum 100 ppm [3]

Arsenic Maximum 14 ppm [6]

Lead Maximum 20 ppm [7]

Alkalies & Alkaline Earths Maximum 0.9% [7]

Experimental Protocols
Detailed methodologies are crucial for the accurate analysis and application of zinc sulfate
monohydrate in a research and development setting.
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Quality Control Workflow
The quality control of zinc sulfate monohydrate for pharmaceutical use involves a series of

tests to confirm its identity, purity, and strength.
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Figure 1: General Quality Control Workflow for Zinc Sulfate Monohydrate
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Figure 2: Simplified MAPK/ERK Signaling Pathway and Zinc's Influence
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Figure 3: Experimental Workflow for Analyzing ERK Phosphorylation
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Figure 4: Simplified Apoptosis Pathway and Zinc's Role
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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